3-Isopropylpicolinaldehyde
Cat. No. B1502615
M. Wt: 149.19 g/mol
InChI Key: IDULKRZSZVQVJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:1]([CH3:2])([CH3:3])[c:4]1[c:5]([CH2:10][OH:11])[n:6][cH:7][cH:8][cH:9]1.[Cl:12][CH2:13][Cl:14].[O:15]=[Mn:16]=[O:17]>>[CH:1]([CH3:2])([CH3:3])[c:4]1[c:5]([CH:10]=[O:11])[n:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)c1cccnc1CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[Mn]=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)c1cccnc1C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
